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Compound of Interest

Compound Name: Triclosan-d3

Cat. No.: B564716 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Characteristics of Triclosan-
d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and

chemical characteristics of Triclosan-d3. It includes a detailed summary of its properties,

experimental protocols for its use in quantitative analysis, and a visual representation of a

typical analytical workflow. Triclosan-d3 is the deuterium-labeled form of Triclosan, a broad-

spectrum antibacterial and antifungal agent. Its primary application in research is as an internal

standard for the accurate quantification of Triclosan in various biological and environmental

matrices through isotope dilution mass spectrometry.[1]

Physical and Chemical Properties
The essential physical and chemical data for Triclosan-d3 are compiled in the table below for

easy reference and comparison.
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Property Value Source(s)

IUPAC Name

5-chloro-2-(2,4-

dichlorophenoxy-3,5,6-

d3)phenol

[1]

Synonyms

Triclosan-d3 (2,4-

dichlorophenoxy-d3), 5-Chloro-

2-(2,4-dichloro-3,5,6-

trideuteriophenoxy)phenol

[2][3]

CAS Number 1020719-98-5 [2]

Chemical Formula C₁₂H₄D₃Cl₃O₂ [2]

Molecular Weight 292.56 g/mol

Appearance

White to off-white solid or an

off-white to pale yellow oil to

low-melting solid.[2][4]

[2][4]

Melting Point 42-45 °C or 56-58 °C [2][3]

Boiling Point
280-290 °C (unlabeled

Triclosan)
[2]

Solubility

Soluble in Dimethyl sulfoxide

(DMSO) (≥ 100 mg/mL),

Chloroform, and Methanol;

Insoluble in water (< 0.1

mg/mL).[3][4]

[5][3][4]

log P (octanol/water) 4.76 (unlabeled Triclosan) [2]

Storage Conditions
Recommended storage at

-20°C.[5][6]
[6]

Stability
Stable under recommended

storage conditions.[2]
[2]

Experimental Protocols
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Triclosan-d3 is instrumental in analytical methods requiring high precision and accuracy.

Below are detailed protocols for its application.

Protocol 1: Quantitative Analysis of Triclosan in Water
by Isotope Dilution Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
This method is suitable for the determination of Triclosan in various water matrices, including

surface water, wastewater, and drinking water.

1. Sample Preparation: Solid-Phase Extraction (SPE)

Objective: To concentrate the analyte from the water sample and remove interfering matrix

components.

Materials:

500 mL water sample

Triclosan-d3 solution (as internal standard)

Methanol (HPLC grade)

Acetone (HPLC grade)

Reagent Water (deionized)

Hydrophilic-Lipophilic-Balanced (HLB) SPE cartridges

Methodology:

A 500 mL water sample is fortified with a known quantity of Triclosan-d3 internal

standard.

The SPE cartridge is conditioned with 5 mL of methanol, followed by 5 mL of reagent

water.

The fortified water sample is passed through the conditioned SPE cartridge.
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The cartridge is then washed with reagent water to remove polar impurities.

The retained analytes (Triclosan and Triclosan-d3) are eluted from the cartridge using a

mixture of methanol and acetone.

The eluate is concentrated, often to dryness under a gentle stream of nitrogen, and then

reconstituted in a specific volume of the initial mobile phase for LC-MS/MS analysis.[7]

2. Instrumental Analysis: LC-MS/MS

Objective: To chromatographically separate and quantify Triclosan using the deuterated

internal standard.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem mass spectrometer with an electrospray ionization (ESI) source

C18 reversed-phase analytical column

LC Conditions:

Mobile Phase: A binary gradient of 5 mM ammonium acetate in water and methanol is

commonly used.[8]

Flow Rate: A typical flow rate is 800 µL/min.[8]

Gradient Program: The gradient is optimized to ensure baseline separation of Triclosan

from any co-eluting matrix components.

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically employed.

Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and selective

detection. The precursor and product ions for both Triclosan and Triclosan-d3 are
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monitored. For example, a precursor ion of m/z 287 for triclosan and m/z 299 for ¹³C₁₂-

labeled triclosan have been used.[9]

Quantification:

A calibration curve is generated by plotting the ratio of the peak area of the analyte

(Triclosan) to the peak area of the internal standard (Triclosan-d3) against the

concentration of the calibration standards. The concentration of Triclosan in the sample is

then calculated from this curve. This isotope dilution technique effectively corrects for

matrix effects and variations in instrument response.[8]

Workflow Visualization
The following diagram illustrates the logical flow of the experimental protocol for the

quantitative analysis of Triclosan using Triclosan-d3 as an internal standard.
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Caption: Workflow for the analysis of Triclosan using Triclosan-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

